5-(4-(dimethylamino)phenyl)-2-((4-nitrobenzyl)thio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione

• IUPAC Name: 5-[4-(dimethylamino)phenyl]-2-[(4-nitrophenyl)methylsulfanyl]-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C26H25N5O4S/c1-30(2)17-12-8-16(9-13-17)21-22-19(4-3-5-20(22)32)27-24-23(21)25(33)29-26(28-24)36-14-15-6-10-18(11-7-15)31(34)35/h6-13,21H,3-5,14H2,1-2H3,(H2,27,28,29,33)
• InChI Key: DIGAOKIPCJIJBH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2C3=C(CCCC3=O)NC4=C2C(=O)NC(=N4)SCC5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C26H25N5O4S
• Molecular Weight: 503.6 g/mol

Description

5-(4-(dimethylamino)phenyl)-2-((4-nitrobenzyl)thio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione is a useful research compound. Its molecular formula is C26H25N5O4S and its molecular weight is 503.58. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Derivative Formation

Compounds like "5-(4-(dimethylamino)phenyl)-2-((4-nitrobenzyl)thio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione" are often explored within the context of synthetic organic chemistry to develop new synthetic methodologies or to create novel derivatives. For instance, the synthesis of new hexahydropyrimido[5,4-c]quinoline derivatives through a Biginelli reaction illustrates the potential for generating a wide variety of structurally complex heterocycles, which could include the compound or its derivatives. These compounds were evaluated for their antioxidant properties, indicating a common interest in exploring the bioactivity of synthesized compounds (Ismaili et al., 2008).

Anticancer and Antimicrobial Activities

Research on carboxamide derivatives of benzo[b][1,6]naphthyridines, which share structural motifs with the query compound, demonstrates the interest in assessing the cytotoxic activity of novel synthetic compounds. These derivatives showed potent cytotoxic effects against several cancer cell lines, highlighting the potential for compounds with similar structural frameworks to be developed as anticancer agents (Deady et al., 2003).

Electronic and Optical Materials

The development of electron-transport materials for use in organic light-emitting devices (OLEDs) is another area of interest. Dibenzothiophene and quinoxaline derivatives have been synthesized and evaluated for their suitability as electron-transport materials. These compounds demonstrate high electron mobilities, making them effective for use in OLEDs. This suggests that compounds like the one , with similar structural features, may also find applications in the development of materials for electronic or photonic technologies (Huang et al., 2006).